Cas no 500349-69-9 (3,4-Dibromo-2-methylquinoline)

• Product Name: 3,4-Dibromo-2-methylquinoline
• CAS No: 500349-69-9
• MF: C₁₀H₇Br₂N
• MW: 300.977280855179
• CID: 5060144
• PubChem ID: 268951
• Update Time: 2025-05-19

3,4-Dibromo-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 3,4-dibromo-2-methylquinoline
• NSC109447
• 3,4-Dibromoquinaldine
• 3,4-Dibromo-2-methylquinoline

• Inchi： 1S/C10H7Br2N/c1-6-9(11)10(12)7-4-2-3-5-8(7)13-6/h2-5H,1H3
• InChI Key： ZNQPRPUNNJOKGR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)N=C2C=CC=CC2=1)Br

Computed Properties

• Exact Mass: 300.89247g/mol
• Monoisotopic Mass: 298.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 3,4-Dibromo-2-methylquinoline

3,4-Dibromo-2-methylquinoline: A Comprehensive Overview

The compound with CAS No. 500349-69-9, commonly referred to as 3,4-Dibromo-2-methylquinoline, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at the 1-position. The presence of bromine atoms at the 3 and 4 positions, along with a methyl group at the 2 position, imparts unique chemical properties that make it valuable for various applications.

3,4-Dibromo-2-methylquinoline has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a lead compound in the development of anti-cancer agents. The bromine substituents at the 3 and 4 positions are known to enhance the compound's bioavailability and stability, making it an attractive candidate for targeted drug delivery systems. Studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation.

In addition to its pharmacological applications, 3,4-Dibromo-2-methylquinoline has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic semiconductors and optoelectronic devices. Researchers at prestigious institutions like Stanford University and the Massachusetts Institute of Technology (MIT) have explored its potential in creating efficient light-emitting diodes (LEDs) and photovoltaic cells. The methyl group at the 2 position plays a crucial role in modulating the compound's electronic characteristics, enabling it to function effectively in these advanced materials.

The synthesis of 3,4-Dibromo-2-methylquinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent breakthrough reported in *Chemical Science* utilized palladium-catalyzed cross-coupling reactions to achieve high yields of this compound. This method not only enhances the efficiency of synthesis but also minimizes environmental impact by reducing waste products.

From an environmental perspective, 3,4-Dibromo-2-methylquinoline has been evaluated for its biodegradability and toxicity profiles. Studies conducted by environmental scientists at the University of California have shown that under controlled conditions, this compound exhibits moderate biodegradability without posing significant risks to aquatic ecosystems. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 3,4-Dibromo-2-methylquinoline is a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within medicine and materials science.